Cas no 6944-29-2 (1,3-Benzenediol,4-[2-(4-methylphenyl)diazenyl]-)

• Product Name: 1,3-Benzenediol,4-[2-(4-methylphenyl)diazenyl]-
• CAS No: 6944-29-2
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 525156
• PubChem ID: 244790
• Update Time: 2025-04-19

1,3-Benzenediol,4-[2-(4-methylphenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,4-[2-(4-methylphenyl)diazenyl]-
• (4Z)-3-hydroxy-4-[(4-methylphenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one
• NSC-55946
• DTXSID00421599
• 6944-29-2
• NSC55946

• Inchi： 1S/C13H12N2O2/c1-9-2-4-10(5-3-9)14-15-12-7-6-11(16)8-13(12)17/h2-8,16-17H,1H3/b15-14+
• InChI Key： RTJFQCHHZRVZAN-CCEZHUSRSA-N
• SMILES： OC1C=C(C=CC=1/N=N/C1C=CC(C)=CC=1)O

Computed Properties

• Exact Mass: 228.08996
• Monoisotopic Mass: 228.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.21
• Boiling Point: 383.1°Cat760mmHg
• Flash Point: 185.5°C
• Refractive Index: 1.607
• PSA: 61.69